Cas no 1594639-92-5 (2-Chloro-6-(diethylamino)pyridine-3-carbonitrile)

• Product Name: 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile
• CAS No: 1594639-92-5
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 6288010
• PubChem ID: 90094318
• Update Time: 2025-10-30

2-Chloro-6-(diethylamino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15637486
• 2-chloro-6-(diethylamino)pyridine-3-carbonitrile
• EN300-1145699
• 1594639-92-5
• 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile

• Inchi： 1S/C10H12ClN3/c1-3-14(4-2)9-6-5-8(7-12)10(11)13-9/h5-6H,3-4H2,1-2H3
• InChI Key： WJPDBGYRUNKKEO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=N1)N(CC)CC

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.9Ų

Additional information on 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile

Recent Advances in the Study of 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile (CAS: 1594639-92-5)

2-Chloro-6-(diethylamino)pyridine-3-carbonitrile (CAS: 1594639-92-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile building block in drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive compounds, particularly in the context of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring a chloro group at the 2-position and a diethylamino group at the 6-position of the pyridine ring, makes it an attractive scaffold for further chemical modifications. Researchers have successfully utilized 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile as a precursor in the synthesis of various heterocyclic compounds, which have shown promising activity against a range of biological targets. For instance, recent publications have demonstrated its role in the development of potent and selective kinase inhibitors, which are of great interest in oncology and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, scientists employed 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile as a key intermediate in the synthesis of a series of pyridine-based compounds targeting the JAK-STAT signaling pathway. The results indicated that derivatives of this compound exhibited significant inhibitory activity against JAK2, with IC50 values in the nanomolar range. These findings suggest that 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile could serve as a valuable starting point for the development of new therapeutics for myeloproliferative disorders and autoimmune diseases.

Another area of research has focused on the antimicrobial properties of derivatives synthesized from 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism.

Beyond its applications in drug discovery, 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile has also been investigated for its potential use in material science. Its pyridine core and functional groups make it a suitable candidate for the development of organic semiconductors and luminescent materials. Recent work in this area has explored its incorporation into conjugated polymers, which exhibit interesting electronic and optical properties.

In conclusion, 2-Chloro-6-(diethylamino)pyridine-3-carbonitrile (CAS: 1594639-92-5) continues to be a compound of significant interest in multiple scientific disciplines. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable tool for researchers in chemical biology, medicinal chemistry, and material science. Future studies are expected to further elucidate its potential applications and optimize its derivatives for specific therapeutic and industrial purposes.